2-[(2-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol

• IUPAC Name: 2-[(2-chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C12H18ClNO3/c1-3-17-12-7-10(13)9(6-11(12)16-2)8-14-4-5-15/h6-7,14-15H,3-5,8H2,1-2H3
• InChI Key: SICDGYPFKNJBSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)Cl)CNCCO)OC
• Molecular Formula: C12H18ClNO3
• Molecular Weight: 259.73 g/mol

Description

2-[(2-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol is an organic compound that features a benzylamine structure with various substituents, including chloro, ethoxy, and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol typically involves multiple steps. One common method starts with the chlorination of a benzylamine derivative, followed by the introduction of ethoxy and methoxy groups through nucleophilic substitution reactions. The final step involves the reaction of the intermediate with ethanol under controlled conditions to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving the use of catalysts and specific reaction conditions to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The chloro group can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[(2-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-[(2-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2-(2-chloroethoxy)ethanol: A chloroalkoxy alcohol used as an organic building block.

2-(2-chloroethoxy)ethoxy ethanol: Another chloroalkoxy alcohol with similar applications.

Uniqueness

2-[(2-Chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol is unique due to its specific combination of substituents, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.